1-{4-Methoxy-[1,4'-bipiperidine]-1'-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-{4-Methoxy-[1,4'-bipiperidine]-1'-yl}-2-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one is a useful research compound. Its molecular formula is C22H34N2O2S and its molecular weight is 390.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Protection
- The compound exhibits properties similar to the 4-methoxytetrahydropyran-4-yl (Mthp) protecting group, used in oligoribonucleotide synthesis, showing acid lability under mild hydrolytic conditions. This characteristic makes it a potential candidate for use in the protection of hydroxy functions during chemical synthesis (Reese, Serafinowska, & Zappia, 1986).
Polymer Chemistry
- In the field of polymer chemistry, derivatives of 4,4'-bipiperidine, which include similar compounds, have been utilized for the synthesis of nematic polyurethanes. These polyurethanes demonstrate varying degrees of thermostability and can form a smectic layer structure in the solid state, making them of interest in material science (Kricheldorf & Awe, 1989).
Catalysis
- Compounds with a similar structure have been investigated as catalysts in alcohol oxidation, demonstrating their potential as efficient and selective catalysts in chemical transformations (Hazra, Martins, Silva, & Pombeiro, 2015).
Antimicrobial Activity
- Related compounds have shown significant antibacterial and antifungal activity, suggesting potential applications in the development of new antimicrobial agents (Mandala et al., 2013).
Green Chemistry
- In green chemistry, analogs of this compound have been used in the metal-free synthesis of polysubstituted pyrroles, highlighting their role in eco-friendly chemical synthesis methods (Kumar, Rāmānand, & Tadigoppula, 2017).
Molecular Docking and Quantum Chemical Calculations
- Molecular docking studies involving similar compounds have been performed to understand their potential biological effects, indicating their relevance in drug design and molecular biology (Viji et al., 2020).
Environmental Chemistry
- In environmental chemistry, related compounds have been studied for their ability to undergo dechlorination by bacterial species, which is important for understanding the environmental fate of certain chemicals (Satsuma & Masuda, 2012).
properties
IUPAC Name |
1-[4-(4-methoxypiperidin-1-yl)piperidin-1-yl]-2-(4-propan-2-ylsulfanylphenyl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H34N2O2S/c1-17(2)27-21-6-4-18(5-7-21)16-22(25)24-12-8-19(9-13-24)23-14-10-20(26-3)11-15-23/h4-7,17,19-20H,8-16H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBSSDRDJDCCQIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=CC=C(C=C1)CC(=O)N2CCC(CC2)N3CCC(CC3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H34N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.